Cas no 1341538-47-3 (butyl 2-(3-amino-4-chloro-1H-pyrazol-1-yl)acetate)

• Product Name: butyl 2-(3-amino-4-chloro-1H-pyrazol-1-yl)acetate
• CAS No: 1341538-47-3
• MF: C₉H₁₄ClN₃O₂
• MW: 231.679360866547
• CID: 5981301
• PubChem ID: 64041463
• Update Time: 2025-05-22

butyl 2-(3-amino-4-chloro-1H-pyrazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• butyl 2-(3-amino-4-chloro-1H-pyrazol-1-yl)acetate
• 1341538-47-3
• EN300-1105611
• AKOS013358085

• Inchi： 1S/C9H14ClN3O2/c1-2-3-4-15-8(14)6-13-5-7(10)9(11)12-13/h5H,2-4,6H2,1H3,(H2,11,12)
• InChI Key： RFVNDCNPMYRWRI-UHFFFAOYSA-N
• SMILES： ClC1C(N)=NN(C=1)CC(=O)OCCCC

Computed Properties

• Exact Mass: 231.0774544g/mol
• Monoisotopic Mass: 231.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 70.1Ų

Additional information on butyl 2-(3-amino-4-chloro-1H-pyrazol-1-yl)acetate

Butyl 2-(3-Amino-4-Chloro-1H-Pyrazol-1-Yl)Acetate: A Comprehensive Overview

Butyl 2-(3-Amino-4-Chloro-1H-Pyrazol-1-Yl)Acetate (CAS No. 1341538-47-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique pyrazole ring structure, has been extensively studied for its potential applications in drug development, agrochemicals, and advanced materials. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is a key structural feature that contributes to its diverse reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of butyl 2-(3-amino-4-chloro-1H-pyrazol-1-yl)acetate through various methodologies. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have been optimized to achieve high yields and selectivity. These methods not only enhance the scalability of the synthesis but also pave the way for the exploration of related pyrazole derivatives with tailored functionalities.

The amino and chloro substituents on the pyrazole ring play a crucial role in modulating the compound's physicochemical properties. The amino group introduces nucleophilic character, making it amenable to further functionalization, while the chloro group imparts electron-withdrawing effects, enhancing the compound's reactivity in certain transformations. This balance of functional groups makes butyl 2-(3-amino-4-chloro-1H-pyrazol-1-Yl)Acetate a valuable intermediate in the synthesis of bioactive molecules.

In terms of biological activity, butyl 2-(3-amino-4-chloro-1H-pyrazol-1-Yl)Acetate has shown promise as a lead compound in anti-inflammatory and anticancer drug discovery. Studies have demonstrated that this compound exhibits selective inhibition against key enzymes involved in inflammatory pathways, suggesting its potential as a therapeutic agent. Furthermore, its ability to modulate cellular signaling pathways associated with cancer progression highlights its role in early-stage drug development.

From a materials science perspective, butyl 2-(3-amino-4-chloro-1H-pyrazol-1-Yl)Acetate has been explored as a precursor for advanced polymers and hybrid materials. Its unique structure allows for the incorporation into polymeric networks, enhancing properties such as thermal stability and mechanical strength. Recent research has focused on its application in stimuli-responsive materials, where its functional groups enable responsive behavior under external stimuli like light or temperature changes.

The synthesis and characterization of butyl 2-(3-amino-4-chloro-1H-pyrazol-1-Yl)Acetate have been extensively documented in recent scientific literature. Researchers have employed advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to elucidate its molecular structure and properties. These studies provide a foundation for further exploration into its applications across various disciplines.

In conclusion, butyl 2-(3-amino-4-chloro-1H-pyrazol-1-Yl)Acetate (CAS No. 1341538-47-) represents a multifaceted compound with significant potential in both medicinal and materials science domains. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions across diverse fields.